Cas no 1805265-15-9 (6-(Difluoromethyl)-4-methoxy-3-methyl-2-nitropyridine)

• Product Name: 6-(Difluoromethyl)-4-methoxy-3-methyl-2-nitropyridine
• CAS No: 1805265-15-9
• MF: C₈H₈F₂N₂O₃
• MW: 218.157528877258
• CID: 4894884
• Update Time: 2025-06-15

6-(Difluoromethyl)-4-methoxy-3-methyl-2-nitropyridine Chemical and Physical Properties

Names and Identifiers

• 6-(Difluoromethyl)-4-methoxy-3-methyl-2-nitropyridine

• Inchi： 1S/C8H8F2N2O3/c1-4-6(15-2)3-5(7(9)10)11-8(4)12(13)14/h3,7H,1-2H3
• InChI Key： AQSAEZHQSOWGMZ-UHFFFAOYSA-N
• SMILES： FC(C1=CC(=C(C)C([N+](=O)[O-])=N1)OC)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 234
• XLogP3: 2
• Topological Polar Surface Area: 67.9

Additional information on 6-(Difluoromethyl)-4-methoxy-3-methyl-2-nitropyridine

Professional Introduction to 6-(Difluoromethyl)-4-methoxy-3-methyl-2-nitropyridine (CAS No. 1805265-15-9)

6-(Difluoromethyl)-4-methoxy-3-methyl-2-nitropyridine

6-(Difluoromethyl)-4-methoxy-3-methyl-2-nitropyridine, with the CAS number 1805265-15-9, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound belongs to the nitropyridine class, which is widely recognized for its diverse biological activities and potential therapeutic applications. The structural features of this molecule, particularly the presence of a difluoromethyl group, a methoxy substituent, and a methyl group, contribute to its unique chemical properties and make it a valuable scaffold for drug discovery and development.

The difluoromethyl group is a key structural element in this compound, known for its ability to enhance metabolic stability and binding affinity in drug molecules. This feature has been extensively studied in the development of various small-molecule drugs, where the introduction of fluorine atoms can significantly improve pharmacokinetic profiles. The presence of two fluorine atoms in the difluoromethyl group further amplifies these effects, making it an attractive moiety for medicinal chemists.

The methoxy substituent in 6-(Difluoromethyl)-4-methoxy-3-methyl-2-nitropyridine also plays a crucial role in modulating the biological activity of the compound. Methoxy groups are commonly found in natural products and pharmaceuticals, where they can influence receptor binding, metabolic pathways, and overall pharmacological effects. In this context, the methoxy group at the 4-position of the pyridine ring likely contributes to the compound's interactions with biological targets, enhancing its potential as a lead compound for further optimization.

The methyl group at the 3-position of the pyridine ring adds another layer of complexity to the molecule's structure. Methyl groups are versatile structural elements that can affect both the electronic properties and steric environment of a molecule. In nitropyridines, methyl groups have been shown to influence electron distribution, which can impact reactivity and biological activity. The specific positioning of the methyl group in 6-(Difluoromethyl)-4-methoxy-3-methyl-2-nitropyridine may be critical for its interactions with biological targets and overall pharmacological profile.

The nitro group at the 2-position is another significant feature of this compound. Nitro groups are well-known for their ability to act as pharmacophores in drug molecules, influencing both binding affinity and metabolic stability. The electron-withdrawing nature of the nitro group can enhance interactions with biological targets by affecting electronic distributions across the molecule. Additionally, nitro groups can be reduced to amino groups under certain conditions, providing a pathway for further chemical modification and derivatization.

In recent years, there has been growing interest in developing novel nitropyridines as potential therapeutic agents. These compounds have shown promise in various areas of medicine, including oncology, inflammation, and infectious diseases. The unique structural features of 6-(Difluoromethyl)-4-methoxy-3-methyl-2-nitropyridine make it an attractive candidate for further investigation in these fields.

One of the most compelling aspects of this compound is its potential as a scaffold for drug discovery. The combination of functional groups such as the difluoromethyl, methoxy, and methyl moieties provides a rich chemical space for medicinal chemists to explore. By modifying these groups or introducing additional functional elements, researchers can generate libraries of derivatives with tailored biological activities. This approach has been successfully employed in high-throughput screening programs and rational drug design strategies.

The study of 6-(Difluoromethyl)-4-methoxy-3-methyl-2-nitropyridine also aligns with broader trends in pharmaceutical chemistry towards developing more potent and selective drugs. The use of fluorinated compounds has been particularly notable in this regard, with numerous examples demonstrating improved pharmacokinetic properties and reduced side effects compared to non-fluorinated analogs. The presence of multiple fluorine atoms in this compound suggests that it may exhibit similar advantages.

Furthermore, computational studies have played an increasingly important role in understanding the structure-activity relationships (SAR) of nitropyridines like 6-(Difluoromethyl)-4-methoxy-3-methyl-2-nitropyridine. Molecular modeling techniques can provide insights into how different functional groups interact with biological targets at the atomic level. These insights can guide medicinal chemists in designing more effective derivatives by predicting how changes to the molecular structure will affect binding affinity and other pharmacological properties.

The synthesis of 6-(Difluoromethyl)-4-methoxy-3-methyl-2-nitropyridine also represents an achievement in synthetic organic chemistry. The preparation of complex heterocyclic compounds often requires multi-step synthetic routes involving various reaction conditions and reagents. The successful synthesis of this compound demonstrates the expertise and innovation within modern chemical research laboratories.

In conclusion, 6-(Difluoromethyl)-4-methoxy-3-methyl-2-nitropyridine (CAS No. 1805265-15-9) is a promising compound with significant potential in pharmaceutical research. Its unique structural features make it an attractive scaffold for drug discovery, while its diverse functional groups offer opportunities for further chemical modification and optimization. As research continues to uncover new applications for nitropyridines, compounds like this one will undoubtedly play a crucial role in developing next-generation therapeutics.